Cas no 1219905-31-3 (N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide
• CAS No: 1219905-31-3
• MF: C₁₉H₂₁FN₂O
• MW: 312.381248235703
• CID: 6209026
• PubChem ID: 49677399
• Update Time: 2025-07-14

N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide
• AKOS024527080
• VU0527712-1
• N-[2-(cyclohex-1-en-1-yl)ethyl]-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide
• 1219905-31-3
• N-[2-(cyclohexen-1-yl)ethyl]-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide
• N-(2-(cyclohex-1-en-1-yl)ethyl)-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide
• F5882-6371

• Inchi： 1S/C19H21FN2O/c20-17-8-6-15(7-9-17)16-12-18(22-13-16)19(23)21-11-10-14-4-2-1-3-5-14/h4,6-9,12-13,22H,1-3,5,10-11H2,(H,21,23)
• InChI Key： YNLZEEJBHSGRGK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CNC(=C1)C(NCCC1=CCCCC1)=O

Computed Properties

• Exact Mass: 312.16379146g/mol
• Monoisotopic Mass: 312.16379146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.9Ų

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide

Recent Advances in the Study of N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide (CAS: 1219905-31-3)

The compound N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide (CAS: 1219905-31-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a cyclohexenyl moiety and a fluorophenyl group attached to a pyrrole-carboxamide scaffold. These structural elements contribute to its ability to interact with specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that this compound exhibits promising activity as a modulator of neurotransmitter receptors, potentially offering new avenues for treating neurological disorders such as anxiety and depression.

One of the key advancements in the study of this compound is the optimization of its synthetic pathway. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from commercially available precursors. The improved synthetic route not only enhances yield but also reduces the formation of by-products, making it more suitable for large-scale production and further pharmacological evaluation.

Pharmacokinetic studies have revealed that N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide exhibits favorable absorption and distribution profiles, with good blood-brain barrier penetration. This property is particularly advantageous for CNS-targeted therapies. Additionally, the compound has demonstrated a reasonable half-life and minimal off-target effects in preclinical models, suggesting a promising safety profile.

In terms of mechanism of action, recent research has identified the compound's interaction with GABAergic and serotonergic systems as a potential basis for its therapeutic effects. Specifically, it has been shown to modulate GABA-A receptors and 5-HT1A receptors, both of which are implicated in mood regulation and anxiety. These findings are supported by behavioral studies in animal models, where the compound exhibited anxiolytic and antidepressant-like effects without significant sedative or motor-impairing properties.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Further studies are needed to fully elucidate its long-term safety, potential drug-drug interactions, and efficacy in human subjects. Ongoing research is also exploring the possibility of structural modifications to enhance its selectivity and reduce any adverse effects.

In conclusion, N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide represents a promising candidate for the treatment of CNS disorders. Its unique pharmacological profile, combined with advances in synthetic chemistry, positions it as a valuable subject for future research. Continued investigation into its mechanisms and clinical potential will be essential to fully realize its therapeutic benefits.